N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide

• IUPAC Name: N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide
• InChI: InChI=1S/C14H19N5O6/c1-5(2)11(23)17-14-16-10-7(12(24)18-14)15-4-19(10)13-9(22)8(21)6(3-20)25-13/h4-6,8-9,13,20-22H,3H2,1-2H3,(H2,16,17,18,23,24)/t6-,8-,9-,13-/m1/s1
• InChI Key: OXTYJSXVUGJSGM-HTVVRFAVSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)C3C(C(C(O3)CO)O)O
• Isomeric SMILES: CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
• Molecular Formula: C14H19N5O6
• Molecular Weight: 353.33 g/mol

Description

The compound identified as N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide is a chemical entity with significant interest in various scientific fields. This compound is known for its unique chemical structure and properties, making it a subject of extensive research and application.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide involves several chemical reactions and conditions. Traditional preparation methods include the pressing method, extrusion method, phase-inversion method, slip casting method, and tape casting method . These methods are essential for creating the compound in a controlled laboratory environment.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using advanced preparation methods. These methods are designed to improve the electrochemical performance of devices composed of ceramic membrane materials . The industrial production process ensures the compound’s availability for various applications.

Chemical Reactions Analysis

Types of Reactions: N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide undergoes several types of chemical reactions, including combination, decomposition, single-replacement, double-replacement, and combustion . These reactions are fundamental to understanding the compound’s behavior under different conditions.

Common Reagents and Conditions: The reactions involving this compound typically require specific reagents and conditions. For example, combination reactions may involve elements like sodium and chlorine, while decomposition reactions might require heat, light, or electricity .

Major Products Formed: The major products formed from these reactions depend on the type of reaction and the reagents used. For instance, a combination reaction with oxygen can produce oxides, while a decomposition reaction can yield simpler substances .

Scientific Research Applications

N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and in biology for understanding cellular processes. In medicine, the compound is explored for its potential therapeutic effects, while in industry, it is utilized in the production of advanced materials .

Mechanism of Action

The mechanism of action of N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, thereby influencing biochemical processes. This mechanism is crucial for its applications in various fields .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide include other chemical entities with comparable structures and properties. These compounds can be identified using 2-D and 3-D neighboring techniques in databases like PubChem .

Uniqueness: What sets this compound apart from similar compounds is its unique combination of chemical properties and reactivity. This uniqueness makes it a valuable compound for specific applications that other similar compounds may not be suitable for .